Cas no 61599-23-3 (9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)-)

• Product Name: 9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)-
• CAS No: 61599-23-3
• MF: C₃₇H₇₀NO₈P
• MW: 687.927373409271
• CID: 473380
• PubChem ID: 90657244
• Update Time: 2024-11-03

9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)-
• 1,2-dipalmitoleoyl-sn-glycero-3-phosphoethanolamine
• 16:1 PE
• 1,2-di-(9Z-hexadecenoyl)-sn-glycero-3-phosphoethanolamine
• 16:1(9Z))
• PE(16:1(9Z)
• [(2R)-3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-hexadec-9-enoyl]oxypropyl] (Z)-hexadec-9-enoate
• 9-Hexadecenoic acid, 1,1'-[(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl] ester, (9Z,9'Z)-
• 1,2-di-(9Z-hexadecenoyl)-sn-glycero-3-phosphoethanolamine; PE(16:1(9Z)/16:1(9Z))
• 1,2-dipalmitoleoyl-sn-glycero-3-phosphoethanolamine zwitterion
• CHEBI:138145
• PGPMCWZMPPZJML-NAFNZUQFSA-N
• 61599-23-3
• phosphatidylethanolamine (1-16:1-2-16:1)
• 1-16:1-2-16:1-phosphatidylethanolamine
• 16:1-16:1-PE
• 16:1 PE, 1,2-dipalmitoleoyl-sn-glycero-3-phosphoethanolamine, powder
• 1,2-di-[(9Z)-hexadecenoyl]-sn-glycero-3-phosphoethanolamine zwitterion
• phosphatidylethanolamine (dihexadec-9enoyl, n-C16:1)
• 2-azaniumylethyl (2R)-2,3-bis{[(9Z)-hexadec-9-enoyl]oxy}propyl phosphate
• 16:1 PE, 1,2-dipalmitoleoyl-sn-glycero-3-phosphoethanolamine, chloroform

• Inchi： 1S/C37H70NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(39)43-33-35(34-45-47(41,42)44-32-31-38)46-37(40)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h13-16,35H,3-12,17-34,38H2,1-2H3,(H,41,42)/b15-13-,16-14-
• InChI Key： PGPMCWZMPPZJML-VMNXYWKNSA-N
• SMILES： C(OC(=O)CCCCCCC/C=C\CCCCCC)(COP(OCCN)(O)=O)COC(=O)CCCCCCC/C=C\CCCCCC

Computed Properties

• Exact Mass: 687.48390519g/mol
• Monoisotopic Mass: 687.48390519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 37
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Color/Form: 10 mg/mL (850706C-25mg)
  25 mg/mL (850706C-200mg)

9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C